Cas no 1423706-40-4 (5-(Cbz-amino)-4-bromo-1-methylpyrazole)

• Product Name: 5-(Cbz-amino)-4-bromo-1-methylpyrazole
• CAS No: 1423706-40-4
• MF: C₁₂H₁₂BrN₃O₂
• MW: 310.14658164978
• CID: 5869194
• PubChem ID: 71265851
• Update Time: 2025-05-25

5-(Cbz-amino)-4-bromo-1-methylpyrazole Chemical and Physical Properties

Names and Identifiers

• SY272127
• SCHEMBL14710744
• E70256
• benzyl N-(4-bromo-1-methyl-1H-pyrazol-5-yl)carbamate
• MFCD32691138
• Benzyl (4-bromo-1-methyl-1H-pyrazol-5-yl)carbamate
• EN300-7228396
• 1423706-40-4
• 5-(Cbz-amino)-4-bromo-1-methylpyrazole

• Inchi： 1S/C12H12BrN3O2/c1-16-11(10(13)7-14-16)15-12(17)18-8-9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H,15,17)
• InChI Key： JSIGZJZTWAEUQO-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C)C=1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 309.01129g/mol
• Monoisotopic Mass: 309.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56.2Ų

Additional information on 5-(Cbz-amino)-4-bromo-1-methylpyrazole

5-(Cbz-amino)-4-bromo-1-methylpyrazole: A Comprehensive Overview

The compound 5-(Cbz-amino)-4-bromo-1-methylpyrazole, identified by the CAS number 1423706-40-4, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles with two adjacent nitrogen atoms. The presence of a carbobenzyloxy (Cbz) group, a bromine atom, and a methyl group in its structure introduces unique chemical properties and functional groups that make it highly versatile for various applications.

The synthesis of 5-(Cbz-amino)-4-bromo-1-methylpyrazole involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and protecting group strategies. The Cbz group serves as a protecting group for the amino functionality, which is crucial during multi-step synthesis to prevent unwanted side reactions. Recent advancements in catalytic methods and green chemistry have further optimized the synthesis of such compounds, reducing environmental impact and improving yield.

In terms of biological activity, 5-(Cbz-amino)-4-bromo-1-methylpyrazole has shown potential in several therapeutic areas. Studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, its bromine substituent enhances its ability to undergo further functionalization, enabling the exploration of diverse pharmacophores for drug design.

The methyl group at position 1 of the pyrazole ring contributes to the compound's lipophilicity, which is essential for its bioavailability and permeability across biological membranes. This property is particularly advantageous in drug delivery systems where efficient absorption is critical. Recent research has also highlighted the potential of this compound as a precursor for more complex molecules with enhanced bioactivity.

From a materials science perspective, 5-(Cbz-amino)-4-bromo-1-methylpyrazole exhibits interesting electronic properties due to its conjugated system and substituents. These properties make it a candidate for applications in organic electronics, such as in light-emitting diodes (LEDs) and photovoltaic devices. The bromine atom can act as an electron-withdrawing group, modulating the electronic characteristics of the molecule to suit specific device requirements.

In conclusion, 5-(Cbz-amino)-4-bromo-1-methylpyrazole is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and biological applications, positions it as an important molecule for future research and development.